2-benzamido-N-benzyl-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide

• IUPAC Name: 2-benzamido-N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
• InChI: InChI=1S/C22H21N3O2S/c26-20(16-10-5-2-6-11-16)25-22-24-19-17(12-7-13-18(19)28-22)21(27)23-14-15-8-3-1-4-9-15/h1-6,8-11,17H,7,12-14H2,(H,23,27)(H,24,25,26)
• InChI Key: YQWZXUTXWXKJRE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)SC(=N2)NC(=O)C3=CC=CC=C3)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol

Description

The compound “2-benzamido-N-benzyl-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide” is a derivative of 4,5,6,7-tetrahydrobenzo[d]thiazole. It’s part of a class of compounds that have shown potential in medicinal chemistry and drug discovery research.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of “tetrahydrobenzo[d]thiazoles” were synthesized in a study. The product was obtained by the reaction of a precursor with phenyl isothiocyanate and triethylamine in dichloromethane.

Molecular Structure Analysis

The molecular structure of “this compound” is likely to be complex, given its derivation from 4,5,6,7-tetrahydrobenzo[d]thiazole. The presence of a carboxyl group at the meta position of the phenyl ring plays a vital role in its activity.

Chemical Reactions Analysis

The compound is likely to be involved in a range of chemical reactions, given its structural complexity. For instance, it has been suggested that the presence of a carboxyl group at the meta position of the phenyl ring plays a vital role in its inhibitory activity.

Mechanism of Action

Mode of Action

The compound is a part of a class of molecules that have been identified as dual kinase inhibitors against CK2 and GSK3β . These kinases are responsible for the phosphorylation of a tumor suppressor protein (PTEN) in a cooperative manner, which causes its deactivation . By inhibiting both kinases simultaneously, the compound can prevent PTEN deactivation more efficiently .

Biochemical Pathways

The compound affects the biochemical pathways involving the kinases CK2 and GSK3β . These kinases are involved in the phosphorylation of PTEN, a tumor suppressor protein . When these kinases are inhibited, the deactivation of PTEN is prevented, potentially affecting the pathways involved in cell growth and proliferation .

Result of Action

The compound’s action results in the inhibition of the kinases CK2 and GSK3β . This inhibition prevents the deactivation of the tumor suppressor protein PTEN . The exact molecular and cellular effects would depend on the specific context, such as the type of cells and the presence of other signaling molecules.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-benzamido-N-benzyl-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide in lab experiments is its ability to selectively inhibit the activity of specific enzymes and proteins. This can be useful in studying the role of these molecules in various biological processes. However, one of the limitations of using this compound is its potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 2-benzamido-N-benzyl-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide. One area of interest is the development of more potent and selective inhibitors of specific enzymes and proteins. Additionally, the potential use of this compound as a therapeutic agent for various diseases, such as cancer and inflammation, warrants further investigation. Finally, the development of new synthetic routes for the production of this compound may lead to improved yields and greater accessibility of the compound for research purposes.
In conclusion, this compound is a promising compound that has been widely studied for its potential applications in scientific research. The compound exhibits a range of biochemical and physiological effects and has been found to selectively inhibit the activity of specific enzymes and proteins. While there are limitations to its use, the potential future directions for research on this compound are numerous, suggesting that this compound will continue to be an area of interest for years to come.

Scientific Research Applications

2-benzamido-N-benzyl-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use as a potential inhibitor of a range of enzymes and proteins. For example, this compound has been found to exhibit inhibitory effects on carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. Additionally, this compound has been shown to inhibit the activity of protein kinase CK2, an enzyme that is involved in the regulation of cell growth and proliferation.